![molecular formula C22H17N3O B2981222 (E)-3-(2-((4-methylbenzylidene)amino)phenyl)quinoxalin-2(1H)-one CAS No. 900135-28-6](/img/structure/B2981222.png)
(E)-3-(2-((4-methylbenzylidene)amino)phenyl)quinoxalin-2(1H)-one
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Description
(E)-3-(2-((4-methylbenzylidene)amino)phenyl)quinoxalin-2(1H)-one is a useful research compound. Its molecular formula is C22H17N3O and its molecular weight is 339.398. The purity is usually 95%.
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Scientific Research Applications
Synthetic Chemistry Applications
Quinoxalin-2(1H)-ones, including compounds similar to “(E)-3-(2-((4-methylbenzylidene)amino)phenyl)quinoxalin-2(1H)-one,” are of significant interest due to their diverse biological activities and potential as therapeutic agents. One study highlights a one-pot synthesis method for multisubstituted quinoxalin-2(1H)-ones via a Ugi four-component reaction (4CR) followed by a catalytic aza-Wittig sequence, offering an efficient route to these compounds in high yields (Yan-Mei Yan et al., 2018). Another research effort focused on the synthesis of 3-amino-1H-quinolin-2-one, demonstrating the versatility of quinoxalin-2(1H)-one derivatives in synthetic chemistry (Cecilia Juárez-Gordiano et al., 2002).
Pharmacological Applications
Quinoxaline derivatives, including those structurally related to “this compound,” have shown promising pharmacological activities. For instance, quinoxaline 1,4-dioxide derivatives exhibited significant antimicrobial activity against various bacterial and yeast strains, suggesting their potential as novel antimicrobial agents (Mónica Vieira et al., 2014). Similarly, imidazoquinoline derivatives were identified as selective allosteric enhancers of human A3 adenosine receptors, indicating their utility in treating conditions such as brain ischemia and other hypoxic conditions (Zhang-Guo Gao et al., 2002).
Properties
IUPAC Name |
3-[2-[(4-methylphenyl)methylideneamino]phenyl]-1H-quinoxalin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17N3O/c1-15-10-12-16(13-11-15)14-23-18-7-3-2-6-17(18)21-22(26)25-20-9-5-4-8-19(20)24-21/h2-14H,1H3,(H,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRQWGOMGWDWQDF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C=NC2=CC=CC=C2C3=NC4=CC=CC=C4NC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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